Cas no 120013-39-0 (Desbenzyl Donepezil Hydrochloride)

• Product Name: Desbenzyl Donepezil Hydrochloride
• CAS No: 120013-39-0
• MF: C₁₇H₂₄ClNO₃
• MW: 325.830364227295
• MDL: MFCD09033179
• CID: 63461
• PubChem ID: 125307602
• Update Time: 2025-06-25

Desbenzyl Donepezil Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,6-Dimethoxy-2-(4-piperidinylmethyl)-1-indanone hydrochloride
• 2,3-Dihydro-5,6-dimethoxy-2-(4-piperidinylmethyl)-1H-inden-1-one hydrochloride
• 5,6-Dimethoxy-2-(4-piperidylmethyl)-1-indanone Hydrochloride
• 1H-Inden-1-one, 2,3-dihydro-5,6-dimethoxy-2-(4-piperidinylmethyl)-, hydrochloride
• 2,3-dihydro-5,6-dimethoxyl-2-((piperidin-4-yl)methyl)inden-1-oneHCL
• Desbenzyl Donepezil
• Desbenzyl Donepezil Hydrochloride
• DONEPEZIL INTERMEDIATE (Ⅱ)
• 5,6-Dimethoxy-2-(piperidin-4-ylmethyl)-2,3-dihydro-1H-inden-1-one hydrochloride
• 5,6-dimethoxy-2-(piperidin-4-ylmethyl)-2,3-dihydroinden-1-one,hydrochloride
• 5,6-Dimethoxy-2-(piperidin-4-ylmethyl)indan-1-one hydrochloride
• Donepezil Desbenzyl IMpurity
• Desbenzyl donepezil hcl form
• 5,6-Dimethoxy-2-(4-piperidinylmethyl)-1-indanone HCl
• 5-6-Dimethoxy-2-(4-piperdinyl methyl)-1-indenone HCl
• 5,6-DiMethoxy-2-(4-piperidineylMethyl) -1-indanone HCl
• 5,6-DIMETHOXY-2-(PIPERIDIN-4-YL)METHYL-INDAN-1-ONE HCL
• 5,6-Dimethoxy-2-[(4-piperidyl)methyl]-1-indanone Hydrochloride
• 5,6-dimethoxy-2-(piperidin-4-ylmethyl)-2,3-dihydroinden-1-one hydrochloride
• 5,6-Dimethoxy-2-(piperidin-4-yl)methylindan-1-one hydrochlo
• 1H-Inden-1-one,2,3-dihydro-5,6-dimethoxy-2-(4-piperidinylmethyl)-, hydrochloride (9CI);
• 5,6-Dimethoxy-2-(piperidin-4-ylmethyl) indan-1-one hydrochloride
• 2,3-Dihydro-5,6-dimethoxy-2-[(4-piperidinyl)methyl]indan-1-one Hydrochloride
• CHEMBL554887
• 5,6-dimethoxy-2-(4-piperidylmethyl)indan-1-one hydrochloride
• GS-3114
• 5,6-Dimethoxy-2-(piperidin-4-yl)methylindan-1-one hydrochloride
• SY031027
• D3997
• MFCD09033179
• BCP08900
• 5,6-Dimethoxy-2-[(piperidin-4-yl)methyl]-2,3-dihydro-1H-inden-1-one--hydrogen chloride (1/1)
• AC-6970
• AKOS015846059
• SCHEMBL4833887
• CS-W003576
• 5,6-dimethoxy-2-(piperidin-4-ylmethyl)-2,3-dihydroinden-1-one hydrochloride;5,6-Dimethoxy-2-(4-piperidinylmethyl)-1-indanone hydrochloride
• DTXSID20561628
• EN300-7375533
• Z1741968268
• 5,6-dimethoxy-2-(piperidin-4-ylmethyl)-2,3-dihydroinden-1-one;hydrochloride
• Q-100097
• FT-0602055
• 5,6-dimethoxy-2-[(piperidin-4-yl)methyl]-2,3-dihydro-1H-inden-1-one hydrochloride
• C17H24ClNO3
• 2,3-dihydro-5,6-dimethoxyl-2-((piperidin-4-yl)methyl)inden-1-one HCl
• PD065648
• 5,6-Dimethoxy-2-(4-piperidinylmethyl)-1-indanone, HCl
• SB41041
• 120013-39-0
• 2,3-Dihydro-5,6-dimethoxy-2-[(4-piperidinyl)methyl]indan-1-one Hydrochloride; Donepezil Hydrochloride Impurity A as Hydrochloride; Donepezil Impurity A as Hydrochloride
• 5,6-Dimethoxy-2-piperidin-4-ylmethyl-indan-1-one hydrochloride
• AMY8992
• 5,6-DIMETHOXY-2-(PIPERIDIN-4-YLMETHYL)-2,3-DIHYDRO-1H-INDEN-1-ONE HCL
• 1H-Inden-1-one, 2,3-dihydro-5,6-dimethoxy-2-(4-piperidinylmethyl)-, hydrochloride (1:1)
• 5,6-DIMETHOXY-2-(4-PIPERIDINYLMETHYL)-1-INDANONEHYDROCHLORIDE

• MDL： MFCD09033179
• Inchi： 1S/C17H23NO3.ClH/c1-20-15-9-12-8-13(7-11-3-5-18-6-4-11)17(19)14(12)10-16(15)21-2;/h9-11,13,18H,3-8H2,1-2H3;1H
• InChI Key： WOZXDQQCMZIQEG-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2C=C(C(=CC=2CC1CC1CCNCC1)OC)OC

Computed Properties

• Exact Mass: 325.14400
• Monoisotopic Mass: 325.1444713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6

Experimental Properties

• Melting Point: 250°C(dec.)(lit.)
• Boiling Point: 479.4°C at 760 mmHg
• Flash Point: 479.4 °C at 760 mmHg
• PSA: 47.56000
• LogP: 3.57930

Desbenzyl Donepezil Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： 24/25
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on Desbenzyl Donepezil Hydrochloride

Comprehensive Overview of Desbenzyl Donepezil Hydrochloride (CAS No. 120013-39-0): Properties, Applications, and Research Insights

Desbenzyl Donepezil Hydrochloride (CAS No. 120013-39-0) is a key intermediate in the synthesis of Donepezil Hydrochloride, a widely recognized acetylcholinesterase inhibitor used in the treatment of Alzheimer's disease. This compound has garnered significant attention in pharmaceutical research due to its structural relevance and potential therapeutic applications. With the growing global focus on neurodegenerative disorders, understanding the role of intermediates like Desbenzyl Donepezil Hydrochloride is critical for advancing drug development and optimizing manufacturing processes.

The chemical name of Desbenzyl Donepezil Hydrochloride reflects its molecular structure, which lacks the benzyl group present in the parent compound, Donepezil Hydrochloride. This modification makes it a valuable precursor in synthetic pathways. Researchers and pharmaceutical manufacturers often search for high-purity Desbenzyl Donepezil Hydrochloride to ensure the efficacy and safety of the final drug product. The compound's CAS No. 120013-39-0 serves as a unique identifier in chemical databases, facilitating accurate literature searches and regulatory compliance.

In recent years, the demand for Alzheimer's disease therapeutics has surged, driven by an aging population and increased awareness of cognitive health. This trend has elevated interest in intermediates like Desbenzyl Donepezil Hydrochloride, as they play a pivotal role in scaling up production. Questions such as "How is Desbenzyl Donepezil Hydrochloride synthesized?" and "What are the analytical methods for its characterization?" are frequently explored in academic and industrial settings. Advanced techniques like HPLC, NMR, and mass spectrometry are commonly employed to validate its purity and stability.

From a pharmacological perspective, Desbenzyl Donepezil Hydrochloride is not biologically active itself but serves as a scaffold for deriving active pharmaceutical ingredients (APIs). Its significance lies in its ability to streamline the synthesis of Donepezil Hydrochloride, reducing production costs and improving yield. This aligns with the pharmaceutical industry's focus on green chemistry and sustainable manufacturing practices, which are currently hot topics in drug development circles.

Quality control of Desbenzyl Donepezil Hydrochloride is another area of intense scrutiny. Regulatory agencies require stringent testing to ensure the absence of impurities that could compromise drug safety. Researchers often investigate "stability studies of Desbenzyl Donepezil Hydrochloride" and "its degradation pathways" to establish robust storage and handling protocols. These studies are vital for maintaining the compound's integrity during transportation and long-term storage.

Beyond its pharmaceutical applications, Desbenzyl Donepezil Hydrochloride (CAS No. 120013-39-0) is also a subject of interest in academic research. Scientists explore its crystal structure, solubility, and reactivity to uncover novel synthetic routes or derivatives. The compound's versatility makes it a valuable tool for medicinal chemists working on central nervous system (CNS) drug discovery, a field that continues to expand with advancements in neuroscience.

In conclusion, Desbenzyl Donepezil Hydrochloride represents a critical link in the chain of Alzheimer's disease treatment. Its role as a synthetic intermediate underscores the importance of precision chemistry in modern drug manufacturing. As the search for neuroprotective agents and cognitive enhancers intensifies, compounds like Desbenzyl Donepezil Hydrochloride will remain at the forefront of pharmaceutical innovation, offering promising avenues for future therapeutic breakthroughs.